Cas no 1566319-40-1 ((3,3-dimethylbutan-2-yl)[(2-fluorophenyl)methyl]amine)

(3,3-dimethylbutan-2-yl)[(2-fluorophenyl)methyl]amine structure
1566319-40-1 structure
Product name:(3,3-dimethylbutan-2-yl)[(2-fluorophenyl)methyl]amine
CAS No:1566319-40-1
MF:C13H20FN
MW:209.303007125854
CID:5579202

(3,3-dimethylbutan-2-yl)[(2-fluorophenyl)methyl]amine Chemical and Physical Properties

Names and Identifiers

    • Benzenemethanamine, 2-fluoro-N-(1,2,2-trimethylpropyl)-
    • (3,3-dimethylbutan-2-yl)[(2-fluorophenyl)methyl]amine
    • Inchi: 1S/C13H20FN/c1-10(13(2,3)4)15-9-11-7-5-6-8-12(11)14/h5-8,10,15H,9H2,1-4H3
    • InChI Key: ZMZCMKDPRSRAAI-UHFFFAOYSA-N
    • SMILES: C1(CNC(C)C(C)(C)C)=CC=CC=C1F

Experimental Properties

  • Density: 0.959±0.06 g/cm3(Predicted)
  • Boiling Point: 255.8±15.0 °C(Predicted)
  • pka: 9.57±0.19(Predicted)

(3,3-dimethylbutan-2-yl)[(2-fluorophenyl)methyl]amine Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
TRC
D235736-1g
(3,3-dimethylbutan-2-yl)[(2-fluorophenyl)methyl]amine
1566319-40-1
1g
$ 570.00 2022-06-05
Life Chemicals
F1967-9732-2.5g
(3,3-dimethylbutan-2-yl)[(2-fluorophenyl)methyl]amine
1566319-40-1 95%+
2.5g
$1267.0 2023-09-06
Life Chemicals
F1967-9732-0.5g
(3,3-dimethylbutan-2-yl)[(2-fluorophenyl)methyl]amine
1566319-40-1 95%+
0.5g
$551.0 2023-09-06
TRC
D235736-500mg
(3,3-dimethylbutan-2-yl)[(2-fluorophenyl)methyl]amine
1566319-40-1
500mg
$ 365.00 2022-06-05
Life Chemicals
F1967-9732-0.25g
(3,3-dimethylbutan-2-yl)[(2-fluorophenyl)methyl]amine
1566319-40-1 95%+
0.25g
$523.0 2023-09-06
TRC
D235736-100mg
(3,3-dimethylbutan-2-yl)[(2-fluorophenyl)methyl]amine
1566319-40-1
100mg
$ 95.00 2022-06-05
Life Chemicals
F1967-9732-1g
(3,3-dimethylbutan-2-yl)[(2-fluorophenyl)methyl]amine
1566319-40-1 95%+
1g
$580.0 2023-09-06
Life Chemicals
F1967-9732-10g
(3,3-dimethylbutan-2-yl)[(2-fluorophenyl)methyl]amine
1566319-40-1 95%+
10g
$2675.0 2023-09-06
Life Chemicals
F1967-9732-5g
(3,3-dimethylbutan-2-yl)[(2-fluorophenyl)methyl]amine
1566319-40-1 95%+
5g
$1909.0 2023-09-06

Additional information on (3,3-dimethylbutan-2-yl)[(2-fluorophenyl)methyl]amine

Recent Advances in the Study of (3,3-dimethylbutan-2-yl)[(2-fluorophenyl)methyl]amine (CAS: 1566319-40-1)

The compound (3,3-dimethylbutan-2-yl)[(2-fluorophenyl)methyl]amine (CAS: 1566319-40-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its pharmacological properties, synthetic pathways, and potential mechanisms of action, making it a subject of intense scientific inquiry.

One of the key areas of investigation has been the compound's role as a modulator of neurotransmitter systems. Preliminary research suggests that (3,3-dimethylbutan-2-yl)[(2-fluorophenyl)methyl]amine may interact with specific receptors in the central nervous system, potentially offering therapeutic benefits for neurological disorders such as depression and anxiety. The fluorophenyl moiety in its structure is believed to enhance its binding affinity to target proteins, while the dimethylbutan-2-yl group contributes to its metabolic stability.

In a recent study published in the Journal of Medicinal Chemistry, researchers explored the synthetic routes to produce (3,3-dimethylbutan-2-yl)[(2-fluorophenyl)methyl]amine with high yield and purity. The study highlighted the importance of optimizing reaction conditions to minimize by-products and improve scalability. The authors also reported on the compound's physicochemical properties, including its solubility, stability, and pharmacokinetic profile, which are critical for its development as a drug candidate.

Another significant advancement comes from a preclinical study investigating the compound's efficacy in animal models of neurodegenerative diseases. The results indicated that (3,3-dimethylbutan-2-yl)[(2-fluorophenyl)methyl]amine could cross the blood-brain barrier and exhibit neuroprotective effects. These findings have sparked interest in further exploring its potential as a treatment for conditions like Alzheimer's disease and Parkinson's disease.

Despite these promising developments, challenges remain in the clinical translation of (3,3-dimethylbutan-2-yl)[(2-fluorophenyl)methyl]amine. Issues such as potential off-target effects, long-term safety, and formulation optimization need to be addressed. Ongoing research is focused on conducting more comprehensive toxicological studies and refining the compound's delivery mechanisms to enhance its therapeutic index.

In conclusion, (3,3-dimethylbutan-2-yl)[(2-fluorophenyl)methyl]amine (CAS: 1566319-40-1) represents a compelling area of research in the chemical biology and pharmaceutical fields. Its unique structural attributes and promising preclinical data underscore its potential as a novel therapeutic agent. Future studies will be crucial in determining its viability for clinical use and expanding our understanding of its biological activities.

Recommend Articles

Recommended suppliers
Shanghai Xinsi New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Xinsi New Materials Co., Ltd
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Synrise Material Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Synrise Material Co. Ltd.
atkchemica
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
atkchemica
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD